Cas no 1033693-02-5 (Propyl 1-methyl-1h-indole-3-carboxylate)

Propyl 1-methyl-1H-indole-3-carboxylate is a synthetic ester derivative of indole, characterized by its propyl ester and N-methyl substitution at the 1-position of the indole ring. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as a versatile intermediate in the preparation of more complex heterocyclic systems. Its structural features enhance solubility in organic solvents, facilitating reactions under mild conditions. The presence of the ester group allows for further functionalization, making it valuable in medicinal chemistry for the development of bioactive molecules. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic applications.

Propyl 1-methyl-1h-indole-3-carboxylate structure

1033693-02-5 structure

Product Name:Propyl 1-methyl-1h-indole-3-carboxylate

CAS No:1033693-02-5

MF:C₁₃H₁₅NO₂

MW:217.263703584671

MDL:MFCD12546898

CID:1140010

PubChem ID:45073784

Update Time:2025-06-15

Propyl 1-methyl-1h-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Propyl 1-methyl-1H-indole-3-carboxylate
- AG-G-63701
- EINECS 229-938-0
- Methanol, 1-propoxy-
- propoxy-methanol
- Methanol,propoxy- (7CI,8CI,9CI)
- propyl 1-methylindole-3-carboxylate
- AC1MHZR2
- CTK2F6686
- MFCD12546898
- 1033693-02-5
- AKOS030254123
- 1-Methyl-1H-indole-3-carboxylic acid propyl ester
- Propyl 1-methyl-1h-indole-3-carboxylate
- MDL： MFCD12546898
- Inchi： 1S/C13H15NO2/c1-3-8-16-13(15)11-9-14(2)12-7-5-4-6-10(11)12/h4-7,9H,3,8H2,1-2H3
- InChI Key： XQTBAJFKTDYQDD-UHFFFAOYSA-N
- SMILES： O(CCC)C(C1=CN(C)C2C=CC=CC=21)=O

Computed Properties

Exact Mass: 217.110279g/mol
Monoisotopic Mass: 217.110279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 217.26g/mol
XLogP3: 3
Topological Polar Surface Area: 31.2Å²

Propyl 1-methyl-1h-indole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Propyl 1-methyl-1h-indole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB465580-10 mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	10mg	€79.00	2023-04-21
abcr	AB465580-25 mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	25mg	€149.00	2023-04-21
abcr	AB465580-50 mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	50mg	€249.00	2023-04-21
abcr	AB465580-10mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	10mg	€79.00	2025-04-22
abcr	AB465580-25mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	25mg	€149.00	2025-04-22
abcr	AB465580-50mg	1-Methyl-1H-indole-3-carboxylic acid propyl ester; .	1033693-02-5	50mg	€249.00	2025-04-22